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Compound of Interest

Compound Name: 2-Chloro-5-hydroxypyridine

Cat. No.: B185701 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Chloro-5-
hydroxypyridine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. It is

not a substitute for a formal Safety Data Sheet (SDS) or professional safety training. Always

consult the official SDS provided by the manufacturer and adhere to all institutional and

regulatory safety protocols before handling this chemical.

Introduction
2-Chloro-5-hydroxypyridine (CAS No: 41288-96-4) is a versatile heterocyclic organic

compound.[1][2] Its unique structure, featuring a pyridine ring substituted with both a chlorine

atom and a hydroxyl group, makes it a valuable intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1][2][3] The reactivity of these functional groups allows for

a variety of chemical transformations, including nucleophilic substitutions and coupling

reactions, which are crucial for developing new therapeutic agents and crop protection

products.[1][2] Given its role in research and development, a thorough understanding of its

safety, handling, and storage is paramount for all personnel.
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A summary of the key physical and chemical properties of 2-Chloro-5-hydroxypyridine is

provided below.

Property Value Source

Molecular Formula C₅H₄ClNO [1][4][5][6]

Molecular Weight 129.54 - 129.55 g/mol [1][5][6]

Appearance

White to light yellow or cream

to brown crystals or powder.[1]

[7]

[1][7]

Melting Point 159 °C (decomposes) [4]

Boiling Point 190 °C @ 760 mmHg [8]

Flash Point 109 °C / 228.2 °F [8]

Purity ≥ 96.0% (GC), ≥ 98% (HPLC) [1][7]

Synonyms
2-Chloro-5-pyridinol, 6-

chloropyridin-3-ol
[1][5]

Safety and Hazard Information
2-Chloro-5-hydroxypyridine is classified as a hazardous chemical.[8] Exposure can lead to

adverse health effects.

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard information.
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Category Code Hazard Statement Pictogram

Skin

Corrosion/Irritation
H315

Causes skin irritation.

[5][9]
alt text

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.[5][9]
alt text

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation.[5][9]
alt text

Acute Toxicity (Oral) H302
Harmful if swallowed.

[8][9]
alt text

Precautionary Statements
Key precautionary statements for handling this compound include:

Prevention: P261 (Avoid breathing dust), P264 (Wash hands thoroughly after handling),

P270 (Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a

well-ventilated area), P280 (Wear protective gloves/eye protection/face protection).[5][9][10]

Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if

you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340

(IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for

breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing).[5][9][10]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[5][9][10]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[5][9]

[10]
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Acute Effects: The compound is harmful if swallowed.[9] It causes irritation to the skin, eyes,

mucous membranes, and upper respiratory tract.[8][9]

Chronic Effects: There is currently no data available to indicate that repeated or prolonged

exposure aggravates existing medical conditions.[9]

Handling and Personal Protective Equipment (PPE)
Safe handling of 2-Chloro-5-hydroxypyridine requires strict adherence to safety protocols,

including the use of engineering controls and appropriate PPE.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area.[8][11] A certified chemical

fume hood is required for all procedures involving the solid material to prevent inhalation of

dust.[12][13]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[8][10][11]

Recommended Personal Protective Equipment (PPE)
The following table summarizes the minimum PPE required for handling 2-Chloro-5-
hydroxypyridine.
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PPE Category Item Specification / Standard

Eye & Face Protection Safety Goggles

Tight-sealing, compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.[8]

[10][12]

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or other

impervious gloves are

mandatory. Inspect before use.

[9][12][13]

Body Protection Laboratory Coat

A flame-resistant, full-length

lab coat should be worn to

protect skin and clothing.[12]

[13]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if there is

a potential for dust generation

outside of a fume hood.[8][12]

Footwear Closed-Toe Shoes
Required at all times in the

laboratory.[12]

Storage and Stability
Proper storage is critical to maintain the integrity of the compound and ensure safety.

Storage Conditions
The following table outlines the recommended storage conditions.
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Parameter Recommendation

Temperature

Store at room temperature or refrigerated

between 0-8 °C.[1][2] Always check the

manufacturer's specific recommendation.

Atmosphere Store in an inert atmosphere.[14]

Container
Keep container tightly closed in a dry, cool, and

well-ventilated place.[4][8][11]

General
Store locked up and away from incompatible

materials.[8][9]

Stability and Incompatibilities
Stability: The compound is stable under normal, recommended storage conditions.[8][11]

Conditions to Avoid: Avoid dust formation, excess heat, and high temperatures.[8][9][11]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[8][9][11][15]

Emergency Procedures
In the event of an emergency, follow these first-aid and spill response protocols.

First-Aid Measures
A decision tree for first-aid response is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.chemimpex.com/products/28255
https://www.chemimpex.com/es/collections/others/products/28255
https://www.bldpharm.com/products/41288-96-4.html
https://www.guidechem.com/msds/41288-96-4.html
https://www.fishersci.com/store/msds?partNumber=AC358090250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17701&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC358090250&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC358090250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17701&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC358090250&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAL17701&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC358090250&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAL17701&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/342msds_0567GjGhs02Div.3sds2-Chloro-5-nitropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Occurs

What type of exposure?

Inhalation

Breathing

Skin Contact

Skin

Eye Contact

Eyes

Ingestion

Swallowing

1. Move victim to fresh air.
2. Keep at rest in a comfortable

   position for breathing.
3. If not breathing, give artificial respiration.

4. Call a POISON CENTER or doctor.

1. Immediately remove contaminated clothing.
2. Wash skin with plenty of soap and water

   for at least 15 minutes.
3. If irritation persists, get medical attention.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.

   Continue rinsing for at least 15 minutes.
3. If irritation persists, get medical attention.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Call a POISON CENTER or doctor immediately.

Click to download full resolution via product page

Caption: First-aid decision tree for exposure to 2-Chloro-5-hydroxypyridine.

General Advice: In all cases, show the Safety Data Sheet to the attending physician.[4]

Inhalation: Move the person to fresh air.[4][8] If breathing is difficult or stops, provide artificial

respiration.[4][8] Seek medical attention.[8]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.[4]

[10] Remove all contaminated clothing.[9] If skin irritation occurs, get medical advice.[8][10]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids.[4][8] Remove contact lenses if present and easy to do.[8] If eye

irritation persists, seek medical attention.[8][10]

Ingestion: Rinse mouth with water.[4] Never give anything by mouth to an unconscious

person.[4] Call a POISON CENTER or doctor if you feel unwell.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][11]

Hazardous Combustion Products: Thermal decomposition can release irritating and toxic

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides

(NOx), and hydrogen chloride gas.[8][11]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][11]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[4] Avoid breathing dust and contact

with skin or eyes.[4][15] Wear full personal protective equipment.[4]

Environmental Precautions: Prevent the product from entering drains or waterways.[4]

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust formation, and

shovel it into a suitable, labeled container for disposal.[10][16] Clean the spill area

thoroughly.[15]

Experimental Protocol: General Laboratory
Handling
This section provides a detailed methodology for the safe handling of 2-Chloro-5-
hydroxypyridine in a laboratory setting. This workflow is critical for minimizing exposure and

ensuring procedural safety.

Detailed Handling Protocol
Preparation (Pre-Handling):

Review the Safety Data Sheet (SDS) thoroughly before beginning any work.[13]

Ensure a chemical fume hood is certified and operational.[12] The workspace inside the

hood must be clean and uncluttered.

Verify that an eyewash station and safety shower are unobstructed and accessible.[12]

Assemble all necessary equipment (glassware, spatulas, weighing paper, etc.) and place it

within the fume hood.

Don all required personal protective equipment (PPE) as specified in Section 4.2 before

entering the lab area where the chemical is stored or used.[12]
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Handling (Weighing and Transfer):

Conduct all manipulations of the solid compound, including weighing and transfer, inside

the certified chemical fume hood.[12]

To weigh the compound, place a tared weigh boat or anti-static weighing paper on the

balance inside the hood.

Carefully use a clean spatula to transfer the desired amount of 2-Chloro-5-
hydroxypyridine from its storage container to the weigh boat. Perform this action slowly

to minimize dust generation.

Securely close the main storage container immediately after extracting the material.[12]

To transfer the weighed solid to a reaction vessel, gently tap the weighing paper or use the

spatula to guide the powder into the vessel, again avoiding aerosolization.

Post-Handling and Cleanup:

After the transfer is complete, decontaminate any reusable equipment (like spatulas)

according to standard laboratory procedures.

Wipe down the work surface inside the fume hood with an appropriate cleaning agent.

Dispose of any contaminated disposable items (weighing paper, gloves, etc.) in a

designated hazardous waste container.[12]

Properly remove PPE, starting with gloves (turning them inside out), followed by the lab

coat. Wash hands thoroughly with soap and water for at least 20 seconds after all work is

complete.[12]

Safe Handling Workflow Diagram
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Caption: Step-by-step workflow for the safe handling of 2-Chloro-5-hydroxypyridine.
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Chemical waste must be disposed of in accordance with all local, regional, and national

hazardous waste regulations.[10][17] Do not empty into drains.[10] Puncture empty containers

to prevent re-use and dispose of them at an authorized landfill or via an approved waste

disposal plant.[8][17]

Transportation Information
For transport, 2-Chloro-5-hydroxypyridine may be classified under designations such as

"CORROSIVE LIQUID, FLAMMABLE, N.O.S." with a hazard class of 8.[4] Always consult the

specific shipping regulations (e.g., ADR/RID, IMDG, IATA) for complete and accurate

transportation information.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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